Cas no 1807133-58-9 (Methyl 4-chloromethyl-3-cyano-2-(trifluoromethyl)benzoate)

• Product Name: Methyl 4-chloromethyl-3-cyano-2-(trifluoromethyl)benzoate
• CAS No: 1807133-58-9
• MF: C₁₁H₇ClF₃NO₂
• MW: 277.626992464066
• CID: 4953478
• Update Time: 2025-05-17

Methyl 4-chloromethyl-3-cyano-2-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloromethyl-3-cyano-2-(trifluoromethyl)benzoate

• Inchi： 1S/C11H7ClF3NO2/c1-18-10(17)7-3-2-6(4-12)8(5-16)9(7)11(13,14)15/h2-3H,4H2,1H3
• InChI Key： UMWFCKCHMQENEG-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(C(=O)OC)=C(C(F)(F)F)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1

Additional information on Methyl 4-chloromethyl-3-cyano-2-(trifluoromethyl)benzoate

Methyl 4-chloromethyl-3-cyano-2-(trifluoromethyl)benzoate (CAS No. 1807133-58-9): A Comprehensive Overview

Methyl 4-chloromethyl-3-cyano-2-(trifluoromethyl)benzoate, identified by its CAS number 1807133-58-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound, characterized by its complex molecular structure, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules. The presence of multiple functional groups, including a chloromethyl moiety, a cyanide group, and a trifluoromethyl substituent, contributes to its versatility and reactivity, making it a subject of extensive research and development.

The methyl 4-chloromethyl-3-cyano-2-(trifluoromethyl)benzoate molecule is part of a broader class of benzoate derivatives that have been extensively studied for their potential pharmacological applications. The benzoate core is known for its stability and compatibility with various functional groups, which allows for the facile introduction of additional modifications. This structural feature has made benzoate derivatives valuable scaffolds in drug design, particularly in the development of compounds targeting neurological disorders, inflammatory diseases, and cancer.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents with enhanced efficacy and reduced side effects. The compound Methyl 4-chloromethyl-3-cyano-2-(trifluoromethyl)benzoate has emerged as a promising candidate in this context due to its unique structural features. The chloromethyl group, for instance, provides a reactive site for further functionalization, enabling the synthesis of more complex molecules. Additionally, the cyanide group can participate in various chemical reactions, including nucleophilic additions and condensation reactions, which are crucial for constructing intricate molecular architectures.

The trifluoromethyl substituent is another key feature that contributes to the compound's appeal in pharmaceutical research. Trifluoromethyl groups are known to enhance metabolic stability, improve binding affinity to biological targets, and increase lipophilicity, all of which are desirable properties for drug candidates. The combination of these features makes Methyl 4-chloromethyl-3-cyano-2-(trifluoromethyl)benzoate a versatile building block for the synthesis of novel compounds with potential therapeutic applications.

Recent studies have highlighted the importance of benzoate derivatives in the treatment of various diseases. For example, researchers have demonstrated that certain benzoate-based compounds can modulate neurotransmitter activity, leading to potential treatments for neurological disorders such as Alzheimer's disease and Parkinson's disease. The structural motifs present in Methyl 4-chloromethyl-3-cyano-2-(trifluoromethyl)benzoate align well with these findings, suggesting that it could be used to develop new-generation therapeutics targeting these conditions.

In addition to their pharmacological potential, benzoate derivatives have also been explored for their anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and Crohn's disease. By leveraging the reactivity of functional groups such as the chloromethyl and cyanide moieties, researchers have synthesized novel anti-inflammatory agents based on benzoate scaffolds. These efforts have shown promising results in preclinical studies, paving the way for further investigation into the therapeutic potential of compounds like Methyl 4-chloromethyl-3-cyano-2-(trifluoromethyl)benzoate.

The synthesis of complex organic molecules often requires multi-step processes involving various reaction conditions and reagents. The preparation of Methyl 4-chloromethyl-3-cyano-2-(trifluoromethyl)benzoate is no exception. Researchers typically employ palladium-catalyzed cross-coupling reactions to introduce the desired functional groups onto the benzoate core. These reactions are highly efficient and allow for precise control over regioselectivity and stereoselectivity. Additionally, protecting group strategies are often employed to ensure that reactive sites are selectively modified without unintended side reactions.

The role of computational chemistry in the design and optimization of organic molecules cannot be overstated. Advanced computational methods enable researchers to predict the behavior of compounds like Methyl 4-chloromethyl-3-cyano-2-(trifluoromethyl)benzoate under various conditions before conducting experimental studies. This approach not only saves time but also reduces the amount of material required for research purposes. Furthermore, computational modeling can provide insights into the mechanisms of chemical reactions, helping to guide synthetic strategies and improve yields.

In conclusion, Methyl 4-chloromethyl-3-cyano-2-(trifluoromethyl)benzoate (CAS No. 1807133-58-9) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing biologically active molecules targeting various diseases. The ongoing research in this area underscores the importance of innovative approaches in drug discovery and development.